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Compound of Interest

Compound Name: (Z2)-11-Octadecenal

L  Get Quote

Cat. No.: B143628

Essential Safety and Handling Guide for (Z)-11-
Octadecenal

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (Z)-11-Octadecenal. Adherence to
these procedures is critical for ensuring laboratory safety and proper chemical management.

Chemical Safety Overview

(2)-11-Octadecenal is a chemical compound that requires careful handling due to its potential
health and environmental hazards. It is harmful if swallowed, can cause serious eye irritation,
and may cause damage to organs through prolonged or repeated exposure.[1] Furthermore, it
IS very toxic to aquatic life with long-lasting effects.[1]

Hazard Category

Classification

Acute Oral Toxicity Category 4
Serious Eye Irritation Category 2A
Specific Target Organ Toxicity (Repeated

Category 1
Exposure)
Hazardous to the Aquatic Environment (Long-

Category 1

term)
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (Z)-11-Octadecenal

to minimize exposure and ensure personal safety.

Protection Type Specific Requirement

Standard

Tightly fitting safety goggles or
Eye and Face Protection i ) 9 Y 9099
a face shield.

Conforming to EN166 (EU) or
NIOSH (US).

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber), impervious

clothing, and a lab coat.

Gloves must satisfy EU
Directive 89/686/EEC and
standard EN 374.

A full-face respirator is
) ) necessary if exposure limits
Respiratory Protection o
are exceeded or if irritation is

experienced.

NIOSH (US) or EN 149 (EU)

approved.

Operational Plan for Safe Handling

A systematic approach to handling (Z)-11-Octadecenal is crucial. The following workflow

outlines the procedural steps from preparation to post-handling.
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Workflow for Safe Handling of (Z)-11-Octadecenal
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Safe Handling Workflow
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Experimental Protocols

General Handling Protocol:

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that
the work area, such as a chemical fume hood, is well-ventilated.[1] Don all required personal
protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat.

e Handling:

[¢]

Avoid direct contact with the skin and eyes.[1]

o

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

o

When not in use, keep the container tightly closed and stored in a well-ventilated place.

o

Eating, drinking, and smoking are strictly prohibited in the handling area.[1]
e Post-Handling:

o Wash hands and any exposed skin thoroughly after handling.[1]

o Decontaminate all work surfaces and equipment.

o Remove and dispose of contaminated PPE in accordance with institutional guidelines.

Disposal Plan

Proper disposal of (Z)-11-Octadecenal and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Disposal Workflow:
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Disposal Plan for (Z)-11-Octadecenal
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Disposal Workflow
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Disposal Protocol:

o Waste Segregation: Collect unused (Z)-11-Octadecenal and any materials contaminated
with it (e.g., gloves, absorbent pads, containers) in a designated, sealed, and properly
labeled waste container.

» Labeling: Clearly label the waste container with the chemical name and associated hazards.

o Storage: Store the waste container in a secure, well-ventilated area, away from incompatible
materials.

o Disposal: Dispose of the contents and the container in accordance with all applicable local,
state, and federal regulations.[1] This should be done through a licensed waste disposal
company. Do not release into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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